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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptopinane, also known as 2-pinanethiol, is a monoterpenoid thiol derived from the
pinane skeleton. Its unique structural features and reactive thiol group make it a compound of
interest in various chemical and pharmaceutical research applications, including as a chiral
resolving agent and a building block in the synthesis of complex molecules. This guide provides
an in-depth overview of the safety protocols, handling procedures, and proper disposal
methods for 2-Mercaptopinane to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Mercaptopinane is
fundamental to its safe handling. The following table summarizes key quantitative data for this
compound.
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Property Value Source(s)
Molecular Formula C1o0H18S [1]
Molecular Weight 170.32 g/mol [1]
CAS Number 23832-18-0 [1]
Appearance Colorless to pale yellow liquid [2]
Odor Sulfurous, tr-opical fruit, 2]
mercaptan-like
Boiling Point 207.7 °C at 760 mmHg [1]
Flash Point 69.9 °C (157.8 °F) [1]
Density 0.98 g/cm?3 [1]

Vapor Pressure

0.32 mmHg at 25°C

[1]

Refractive Index

n20/D 1.5 (lit.)

[1]

Safety and Toxicology

While comprehensive toxicological data for 2-Mercaptopinane is limited, information from

Safety Data Sheets (SDS) for the closely related "Pinanyl Mercaptan™ and general knowledge

of mercaptans indicate several potential hazards.

GHS Hazard Classification

Based on available information for "Pinanyl Mercaptan,” 2-Mercaptopinane should be handled

as a substance with the following GHS classifications:

Combustible Liquid

Causes skin irritation

May cause an allergic skin reaction

Causes serious eye irritation
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Toxicological Data

Specific quantitative toxicological data is not widely available. One study reports an intravenous
LD50 in mice of 100 mg/kg. The primary routes of occupational exposure are inhalation and
dermal contact.

Acute Effects:

 Inhalation: May cause respiratory tract irritation. Due to its strong odor, it serves as its own
warning property.

o Skin Contact: Causes skin irritation and may lead to allergic contact dermatitis upon
repeated exposure.

o Eye Contact: Causes serious eye irritation, which can result in redness, pain, and potential
damage if not promptly addressed.

 Ingestion: May be harmful if swallowed.
Chronic Effects:
e Prolonged or repeated skin contact may lead to sensitization.

Further toxicological studies, including oral and dermal LD50 in other species, as well as
studies on genotoxicity and carcinogenicity, are not readily available in the public domain.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being undertaken. The following PPE is recommended as a minimum:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile, neoprene).
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» Skin and Body Protection: A lab coat or chemical-resistant apron.

e Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors. If a fume hood is not available or if
there is a risk of exceeding exposure limits, a properly fitted respirator with an organic vapor
cartridge is necessary.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Use only in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.
o Store away from sources of ignition.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. If skin irritation or a rash develops, seek medical
attention.
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Disposal

All waste materials, including contaminated PPE and empty containers, should be disposed of
in accordance with local, state, and federal regulations.

o Chemical Waste: 2-Mercaptopinane should be disposed of as hazardous chemical waste. It
should not be poured down the drain.

» Contaminated Materials: Any materials that have come into contact with 2-Mercaptopinane,
such as gloves, absorbent pads, and glassware, should be treated as hazardous waste and
disposed of accordingly.

o Empty Containers: Empty containers may retain product residue and should be handled as
hazardous waste.

Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Experimental Protocols and Applications

While detailed, step-by-step experimental protocols for a wide range of applications are not
readily available, the primary use of 2-Mercaptopinane in the scientific literature is as a chiral
auxiliary and in the synthesis of sulfur-containing compounds. Below is a generalized workflow
for its use in a synthetic context.

General Experimental Workflow for Thiol-Ene "Click"
Reaction
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This diagram illustrates a general workflow for a thiol-ene reaction, a common application for
thiols like 2-Mercaptopinane in organic synthesis.
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A generalized workflow for a thiol-ene "click" reaction involving a thiol like 2-Mercaptopinane.

Biological Sighaling Pathways and Interactions

Currently, there is a lack of specific information in the scientific literature detailing the direct
interaction of 2-Mercaptopinane with biological signaling pathways. As a thiol-containing
compound, it has the potential to interact with biological systems in ways characteristic of
thiols, such as participating in redox reactions or binding to metal ions in metalloproteins.
However, without specific studies, any discussion of its role in signaling pathways would be
speculative. Researchers investigating the biological effects of 2-Mercaptopinane should
consider its potential to interact with pathways sensitive to redox modulation or those involving
enzymes with critical cysteine residues.

Conclusion

2-Mercaptopinane is a valuable compound for chemical synthesis and research. However, its
safe use is predicated on a clear understanding of its potential hazards and the implementation
of rigorous safety protocols. This guide provides a foundation for the safe handling, storage,
and disposal of 2-Mercaptopinane. It is imperative that all users consult the most up-to-date
Safety Data Sheet provided by the supplier and adhere to all institutional and regulatory
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guidelines. As with any chemical, a culture of safety and preparedness is paramount to
preventing accidents and ensuring the well-being of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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